Cas no 135379-15-6 (3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole)

• Product Name: 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole
• CAS No: 135379-15-6
• MF: C₅H₂Cl₂N₄OS₄
• MW: 333.261572360992
• CID: 900659
• Update Time: 2026-04-29

3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole
• 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-yl)sulfinylmethylsulfanyl]-1,2,4-thiadiazole
• (3-chloro-1,2,4-thiadiazol-5-ylthio)-(3'-chloro-1',2',4'-thiadiazol-5-ylthiomethyl)-sulfoxide
• A806926
• AC1MC4HQ
• ACMC-1CCGM
• AG-D-72380
• AGN-PC-00HZ3I
• CTK0G9949
• KB-181706

• Inchi： InChI=1S/C5H2Cl2N4OS4/c6-2-8-4(14-10-2)13-1-16(12)5-9-3(7)11-15-5/h1H2
• InChI Key： VZASSEQPMUAGIB-UHFFFAOYSA-N
• SMILES： O=S(C1=NC(Cl)=NS1)CSC2=NC(Cl)=NS2

Computed Properties

• Exact Mass: 331.84900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 169.62000
• LogP: 3.41950

Additional information on 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole

3-Chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole

The compound with CAS No. 135379-15-6, known as 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing a five-membered ring with two adjacent sulfur atoms and three nitrogen atoms. The structure of this compound is characterized by the presence of a chlorine substituent at the 3-position and a methylsulfinyl group attached to the 5-position via a sulfur atom. The molecule also features a thiadiazole ring at the 5-position, further substituted by a chlorine atom at the 3-position of the thiadiazole moiety.

Recent studies have highlighted the unique properties of this compound, particularly its role in biological systems and its potential applications in pharmaceutical research. The molecule's structure allows for strong interactions with biological targets due to its sulfur-based functional groups and halogen substituents. These features make it an interesting candidate for designing drugs targeting specific enzymes or receptors. For instance, researchers have explored its ability to inhibit certain kinases involved in cellular signaling pathways, which could lead to novel therapeutic agents for treating diseases such as cancer.

In terms of synthesis, the compound is typically prepared through multi-step reactions involving thiadiazole ring formation, substitution reactions, and oxidation processes. The synthesis begins with the preparation of intermediate thiadiazole derivatives, followed by introducing the chlorine substituent and the methylsulfinyl group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions and improve yield. These methods not only enhance efficiency but also reduce environmental impact compared to traditional synthetic approaches.

The compound's stability under various conditions has been extensively studied. It exhibits good thermal stability up to 200°C and is relatively stable in aqueous solutions under neutral pH conditions. However, it is sensitive to strong oxidizing agents and bases, which can lead to decomposition or side reactions. These properties are crucial for its application in chemical processes where controlled reaction conditions are necessary.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Its ability to act as a scaffold for attaching various functional groups makes it versatile for designing bioactive molecules. Recent research has focused on modifying its structure to enhance bioavailability and selectivity towards specific biological targets. For example, studies have shown that substituting the chlorine atom with other halogens or introducing additional functional groups can significantly alter its pharmacokinetic properties.

In addition to pharmaceutical applications, this compound has potential uses in agricultural chemistry as a fungicide or insecticide due to its ability to disrupt key biochemical pathways in pathogens. Field trials have demonstrated its efficacy against common plant pathogens without causing significant harm to non-target organisms when applied at recommended doses.

The environmental impact of this compound has also been evaluated. Studies indicate that it undergoes rapid degradation under sunlight exposure and microbial action in soil environments. This suggests that it has low persistence in ecosystems and poses minimal risk of bioaccumulation compared to other synthetic chemicals.

From a manufacturing standpoint, large-scale production of this compound requires careful control over reaction parameters such as temperature, pressure, and catalyst selection. Advanced purification techniques like chromatography and crystallization are employed to ensure high purity levels required for pharmaceutical applications.

Looking ahead, ongoing research aims to explore new synthetic routes that utilize sustainable practices such as green chemistry principles. This includes minimizing waste generation during synthesis and utilizing renewable feedstocks wherever possible.

In conclusion,3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-ylthio)methylsulfinyl]-1,2,4-thiadiazole (CAS No: 135379-15-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure combined with favorable biological properties positions it as a valuable tool for advancing scientific research and developing innovative solutions in medicine and agriculture.